1-[2-(4-Methoxyphenoxy)ethylthio]-[1,2,4]triazolo[3,4-b][1,3]benzothiazole

• Molecular Formula: C17H15N3O2S2
• Molecular Weight: 357.5 g/mol
• IUPAC Name: 1-[2-(4-methoxyphenoxy)ethylsulfanyl]-[1,2,4]triazolo[3,4-b][1,3]benzothiazole
• InChI: InChI=1S/C17H15N3O2S2/c1-21-12-6-8-13(9-7-12)22-10-11-23-16-18-19-17-20(16)14-4-2-3-5-15(14)24-17/h2-9H,10-11H2,1H3
• InChI Key: CFGZDYLHKGUMKS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCSC2=NN=C3N2C4=CC=CC=C4S3

Description

1-[2-(4-methoxyphenoxy)ethylthio]-[1,2,4]triazolo[3,4-b][1,3]benzothiazole is a triazolobenzothiazole.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

• The derivatives of 1,2,4-triazolo[3,4-b]-1,3,4-thiadiazole, which are chemically related to 1-[2-(4-Methoxyphenoxy)ethylthio]-[1,2,4]triazolo[3,4-b][1,3]benzothiazole, have been synthesized and evaluated for their anti-inflammatory and analgesic potentials. Several of these compounds showed significant activity, with a very low ulcerogenic index observed for potent compounds (Amir, Kumar, & Javed, 2007).

Novel Synthesis and Ring Closure Reactions

• A study conducted on 3-hydrazino-1,2,4-triazolo[3,4-b]benzothiazole, a compound structurally similar to the one , detailed its synthesis by heating 3-chloro-1,2,4-triazino[3,4-b]benzothiazole-4(H)-one with hydrazine hydrate. This compound was used to produce several derivatives, demonstrating the chemical versatility and potential applications of such compounds in synthesis and reaction studies (Kapratwar, Baheti, & Kuberkar, 2005).

Antimicrobial Activities

• Research on various 1,2,4-triazole derivatives, closely related to this compound, has shown that they possess significant antimicrobial activities. These studies provide insights into the potential use of such compounds in developing new antimicrobial agents (Bektaş et al., 2007).

Synthesis and Anticonvulsant Activity

• A study on 7-alkoxy[1,2,4]triazolo[3,4‐b]benzothiazol‐3(2H)‐ones, which are structurally related to the compound , showed that some derivatives have high anticonvulsant activities. This suggests potential applications of similar compounds in the development of anticonvulsant drugs (Liu et al., 2014).

Antifungal Agents

• A novel series of fluorinated 1,2,4-triazolo[3,4-b]benzothiazoles demonstrated outstanding antifungal properties. This research underscores the potential of similar compounds in the development of new antifungal agents (Kukreja, Sidhu, & Sharma, 2016).